N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C19H12F2N2OS/c20-13-9-15(21)18-16(10-13)25-19(23-18)22-17(24)8-12-6-3-5-11-4-1-2-7-14(11)12/h1-7,9-10H,8H2,(H,22,23,24)
• InChI Key: WLNIGWWUYVYKCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=NC4=C(C=C(C=C4S3)F)F
• Molecular Formula: C19H12F2N2OS
• Molecular Weight: 354.4 g/mol

Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-(naphthalen-1-yl)acetamide, also known as DFBTA, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

Quantum Chemical Computations and Drug Development

Acetamide derivatives, including those related to N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-(naphthalen-1-yl)acetamide, have been studied for their potential as anti-HIV drugs. Quantum chemical computations based on density functional theory (DFT) highlight the local reactivity of these compounds, suggesting mechanisms through which they could interact with biological molecules like tyrosine, mainly through nitrogen atoms. This research underscores the potential of acetamide derivatives in the development of targeted therapies for HIV (Oftadeh et al., 2013).

Neuroprotective Applications

Studies on novel 2-(naphthalen-1-yl)-N-[2-substituted (4-oxothiazolidin-3-yl)] acetamide derivatives have explored their anti-Parkinson's activity. This research demonstrates the potential neuroprotective effects of these compounds, with several showing significant free radical scavenging activity and protection against clinical parkinsonism in animal models (Gomathy et al., 2012).

Environmental Impact and Analytical Applications

Acetamide derivatives, including naphthalene acetamide, have been analyzed for their environmental impact using micellar electrokinetic capillary chromatography. This technique allows for the rapid and sensitive detection of these compounds in environmental samples, such as cultivated vegetables, highlighting their potential environmental impact and the importance of monitoring these substances (Segura Carretero et al., 2004).

Anticancer and Antimicrobial Properties

The synthesis and biological evaluation of thiazole and thiadiazole derivatives, which are structurally related to N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-(naphthalen-1-yl)acetamide, have shown promising anticancer activity against various cancer cell lines. These compounds induce apoptosis in cancer cells, suggesting their potential as anticancer agents. Furthermore, they have been evaluated for antimicrobial activities, offering a broad spectrum of applications in medical research (Ekrek et al., 2022).

Material Science Applications

Research on sulfonated polybenzothiazoles containing naphthalene units has demonstrated their potential in the development of proton exchange membranes for fuel cells. These materials exhibit high proton conductivity, thermal and oxidative stability, and mechanical properties, making them suitable for energy-related applications (Wang & Guiver, 2017).